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Compound of Interest

Compound Name: Antibacterial agent 194

Cat. No.: B12381428 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical agents is a cornerstone of laboratory safety and environmental

responsibility. This document provides essential, immediate safety and logistical information for

the antibacterial agent Halades 194, a disinfectant concentrate used in the food industry.

Adherence to these procedures is critical to ensure personal safety and mitigate environmental

impact.

Core Safety and Hazard Data
Halades 194 is a liquid, mildly alkaline, and chloride-, aldehyde-, and QAV-free disinfectant.[1]

Its active ingredients include N-(3-AMINOPROPYL)-N-DODECYLPROPAN-1.3-DIAMIN and

LACTIC ACID.[2][3] The product is classified as hazardous, necessitating specific precautions

in handling and disposal.
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Hazard Classification Description Precautionary Statement

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.[2][3][4]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2][4]

Serious Eye Damage/Irritation
Causes serious eye damage.

[2][3][4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][4]

Hazardous to the Aquatic

Environment

Very toxic to aquatic life with

long lasting effects.[2][3][4]

P273: Avoid release to the

environment.[2][4]

Experimental Protocols Cited
While specific experimental protocols for the degradation of Halades 194 are not publicly

available, the safety data sheet for one of its components, lactic acid, indicates that the

substance is readily biodegradable.[5] This suggests that under controlled conditions in a waste

treatment facility, the lactic acid component is expected to break down. However, the primary

active ingredient, N-(3-aminopropyl)-N-dodcylpropane-1,3-diamine, is classified as very toxic to

aquatic life with long-lasting effects, underscoring the importance of preventing its release into

the environment.[2][6]

Disposal Workflow
The following diagram outlines the mandatory step-by-step procedure for the safe disposal of

Antibacterial Agent 194.
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Figure 1. Disposal Workflow for Antibacterial Agent 194
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Caption: Disposal Workflow for Antibacterial Agent 194.

Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling Halades 194, it is mandatory to wear

appropriate personal protective equipment. This includes, but is not limited to, chemical-

resistant gloves, safety goggles with side shields, and a lab coat or other protective clothing.[2]

[6]
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2. Containment of Spills: In the event of a spill, immediately contain the liquid to prevent it from

spreading or entering drains and waterways.[2] Use an inert absorbent material, such as sand

or diatomaceous earth, to soak up the spill.[2][7]

3. Waste Collection:

Unused Product: Unused or excess Halades 194 must be treated as hazardous waste. Do

not pour it down the drain.[2][8]

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent materials,

contaminated clothing) must also be disposed of as hazardous waste.

Containers: Collect all waste in a designated, leak-proof, and clearly labeled hazardous

waste container.[6][9]

4. Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure hazardous waste accumulation area.[2] Keep it away from incompatible materials such

as acids and oxidizing agents.[2][3]

5. Final Disposal: The final disposal of Halades 194 waste must be conducted through a

licensed and recognized hazardous waste disposal company.[2][9] This ensures that the waste

is treated and disposed of in accordance with local, regional, and national environmental

regulations. It is strictly prohibited to dispose of this product in standard waste or sewer

systems.[2][7]

By adhering to these procedures, laboratory professionals can ensure a safe working

environment and protect the ecosystem from the harmful effects of improper chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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